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Compound of Interest

Compound Name: Rauvotetraphylline C

Cat. No.: B15592083 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rauvotetraphylline C is an indole alkaloid isolated from the aerial parts of

Rauvolfia tetraphylla.[1][2] Accurate and consistent preparation of stock solutions is crucial for

obtaining reliable and reproducible results in experimental settings. These application notes

provide detailed protocols and essential data for the preparation of Rauvotetraphylline C
stock solutions.

Physicochemical and Solubility Data
Proper stock solution preparation begins with an understanding of the compound's

physicochemical properties and solubility.

Table 1: Physicochemical Properties of Rauvotetraphylline C

Property Value Reference

Molecular Formula C₂₈H₃₄N₂O₇ [1]

Molecular Weight 510.58 g/mol [1]

Appearance Solid [1]

CAS Number 1422506-51-1 [1]
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Table 2: Solubility Profile of Rauvotetraphylline C

Solvent Solubility Notes Reference

DMSO (Dimethyl

Sulfoxide)
Soluble

A common solvent for

in vitro studies.
[1][2]

Chloroform Soluble - [2][3]

Dichloromethane Soluble - [2][3]

Ethyl Acetate Soluble - [2][3]

Acetone Soluble - [2][3]

Ethanol May be soluble

Testing with a small

amount is

recommended.

[1]

DMF

(Dimethylformamide)
May be soluble

Testing with a small

amount is

recommended.

[1]

Water Low solubility

Testing with a small

amount is

recommended.

[1]

Experimental Protocols
Materials and Equipment

Rauvotetraphylline C powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Handle Rauvotetraphylline C in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid inhalation, ingestion, or direct skin and eye contact.

Consult the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Rauvotetraphylline C in

DMSO. The concentration can be adjusted as needed by modifying the amounts of solute and

solvent.

Step 1: Calculate the Required Mass of Rauvotetraphylline C To prepare a stock solution of a

specific molarity, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Desired Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 510.58 g/mol

Mass (mg) = (0.010 mol/L) x (0.001 L) x (510.58 g/mol ) x (1000 mg/g) = 5.11 mg

Step 2: Weighing the Compound
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Place a clean, empty microcentrifuge tube or vial on the analytical balance and tare it.

Carefully weigh 5.11 mg of Rauvotetraphylline C powder into the tared container.

Step 3: Dissolving the Compound

Add 1 mL of anhydrous DMSO to the container with the weighed Rauvotetraphylline C.

Cap the container securely.

Vortex the solution until the compound is completely dissolved. Gentle warming in a water

bath (37°C) may aid dissolution if necessary.

Step 4: Storage

For short-term storage, keep the stock solution at 4°C.

For long-term storage, aliquot the stock solution into smaller volumes in tightly sealed vials

and store at -20°C or -80°C to minimize freeze-thaw cycles.[4]

Indole alkaloids in solution should ideally be used within 24 hours of preparation, as some

may be unstable under ambient conditions.[5]

Workflow for Stock Solution Preparation
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Workflow for Rauvotetraphylline C Stock Solution Preparation

Preparation

Dissolution

Storage

Calculate required mass of Rauvotetraphylline C

Weigh the calculated mass of the compound

Add appropriate volume of selected solvent (e.g., DMSO)

Vortex or sonicate until fully dissolved

Aliquot into smaller volumes

Store at -20°C or -80°C for long-term use
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Application of Rauvotetraphylline C in a Hypothetical Signaling Pathway

Experiment Preparation

Cell-Based Assay Hypothetical Signaling Pathway

Data Analysis

Rauvotetraphylline C
Stock Solution

Dilute to Working
Concentration

C1V1 = C2V2

Treat Cells with
Rauvotetraphylline C

Introduction to System

Cell Culture

Kinase B

Inhibition

Receptor

Kinase A

Transcription Factor

Gene Expression

Measure Downstream
Effects (e.g., Gene Expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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